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Compound of Interest

Compound Name: 1-Azidobutane

Cat. No.: B1275071

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)
and infrared (IR) spectroscopic data for 1-azidobutane. The information presented is intended
to support research and development activities where this compound is utilized.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of 1-
azidobutane by providing information about the chemical environment of its hydrogen (*H) and
carbon (33C) atoms.

1H NMR Data

The *H NMR spectrum of 1-azidobutane exhibits distinct signals corresponding to the four
different types of protons in the butyl chain. The electron-withdrawing nature of the azide group
causes a downfield shift for the protons on the carbon atom to which it is attached (C1).
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Chemical Shift () ppm

Proton Assignment Multiplicity
(approx.)

HsC- ~0.9 Triplet

HsC-CHza- ~1.4 Multiplet

-CH2-CH2-Ns ~1.6 Multiplet

-CHz2-N3 ~3.3 Triplet

13C NMR Data

The 13C NMR spectrum of 1-azidobutane shows four signals, corresponding to the four unique

carbon atoms in the molecule. Similar to the *H NMR spectrum, the carbon atom directly

bonded to the azide group (C1) is shifted significantly downfield.

Carbon Assignment

Chemical Shift (&) ppm (approx.)

CHs- ~14
CHs-CHza- ~20
-CH2-CH2-Ns ~29
-CH2-Ns ~51

Infrared (IR) Spectroscopy

Infrared spectroscopy is a key technique for identifying the presence of the azide functional

group, which has a strong and characteristic absorption band.

Vibrational Mode

Wavenumber (cm~1)
(approx.)

Intensity

Azide (N3) Asymmetric Stretch ~ ~2100 Strong, Sharp
C-H Stretch (sp3) 2850-2960 Medium to Strong
CH:2 Bend ~1465 Medium
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The most prominent feature in the IR spectrum of 1-azidobutane is the strong, sharp peak
around 2100 cm~1, which is a definitive indicator of the azide functionality.[1]

Experimental Protocols

While specific experimental parameters can vary between laboratories and instruments, the
following provides a general methodology for obtaining the spectroscopic data presented
above.

NMR Spectroscopy

A sample of 1-azidobutane is typically dissolved in a deuterated solvent, such as chloroform-d
(CDCIs), to a concentration of approximately 10-50 mg/mL. The use of a deuterated solvent is
necessary to avoid interference from solvent protons in the *H NMR spectrum. A small amount
of tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing
(6 = 0.00 ppm). The spectra are recorded on a high-resolution NMR spectrometer, for example,
operating at a frequency of 300 MHz for tH NMR and 75 MHz for 3C NMR. For 3C NMR, a
proton-decoupled spectrum is typically acquired to simplify the spectrum to single lines for each
carbon atom.

Infrared (IR) Spectroscopy

The IR spectrum of liquid 1-azidobutane can be obtained using the thin-film method. A drop of
the neat liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt
plates, which are then mounted in the spectrometer. Alternatively, a solution of 1-azidobutane
in a suitable solvent (e.g., carbon tetrachloride, CCls) can be prepared and placed in a liquid
sample cell. A background spectrum of the salt plates or the solvent is recorded and subtracted
from the sample spectrum to obtain the final spectrum of the compound. The spectrum is
typically recorded over the range of 4000-400 cm~—1.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 1-azidobutane.
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Sample Preparation

1-Azidobutane

Dissolve in CDCI3 with TMS Prepare as neat liquid film or solution

Data Acquisition

Record 1H and 13C NMR Spectra Record IR Spectrum

] \
‘ Data Analysis & Interpretation \

Analyze Chemical Shifts & Multiplicities Analyze Characteristic Frequencies

Structure Confirmation

Click to download full resolution via product page

Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 1-Azidobutane: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127507 1#spectroscopic-data-for-1-azidobutane-nmr-

ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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